Cas no 99687-00-0 (4-methyl-5-nitro-1-(phenylmethyl)-1H-Imidazole)

• Product Name: 4-methyl-5-nitro-1-(phenylmethyl)-1H-Imidazole
• CAS No: 99687-00-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1123709
• PubChem ID: 175847
• Update Time: 2025-04-20

4-methyl-5-nitro-1-(phenylmethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-nitro-1-(phenylmethyl)-1H-Imidazole
• 1-benzyl-4-methyl-5-nitroimidazole
• 99687-00-0
• DTXSID20244202
• 1H-Imidazole, 4-methyl-5-nitro-1-(phenylmethyl)-

• Inchi： 1S/C11H11N3O2/c1-9-11(14(15)16)13(8-12-9)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
• InChI Key： ACPZAZORMXQMGW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)N=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.085127
• Monoisotopic Mass: 217.085127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.2

Experimental Properties

• Density: 1.25
• Boiling Point: 407.5°C at 760 mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.619